Cas no 1799493-16-5 ((1,1'-Biphenyl)-3-carboxamide, N-(6-amino-3-pyridinyl)-2-methyl-4'-(trifluoromethoxy)-)
1799493-16-5 structure
Product Name:(1,1'-Biphenyl)-3-carboxamide, N-(6-amino-3-pyridinyl)-2-methyl-4'-(trifluoromethoxy)-
CAS No:1799493-16-5
MF:C20H16F3N3O2
MW:387.35515499115
CID:5667169
PubChem ID:92135771
Update Time:2023-09-11
(1,1'-Biphenyl)-3-carboxamide, N-(6-amino-3-pyridinyl)-2-methyl-4'-(trifluoromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- LNC-119
- UNII-27RQ6C4VV2
- Q27254223
- (1,1'-Biphenyl)-3-carboxamide, N-(6-amino-3-pyridinyl)-2-methyl-4'-(trifluoromethoxy)-
- SCHEMBL16830126
- AKOS040752635
- 27RQ6C4VV2
- PTRVNXFOPOCXPE-UHFFFAOYSA-N
- 1799493-16-5
- Sonidegib metabolite M16
- LNC 119
- LNC119
-
- Inchi: 1S/C20H16F3N3O2/c1-12-16(13-5-8-15(9-6-13)28-20(21,22)23)3-2-4-17(12)19(27)26-14-7-10-18(24)25-11-14/h2-11H,1H3,(H2,24,25)(H,26,27)
- InChI Key: PTRVNXFOPOCXPE-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C1C=CC=C(C(NC2C=NC(=CC=2)N)=O)C=1C)(F)F
Computed Properties
- Exact Mass: 387.11946125g/mol
- Monoisotopic Mass: 387.11946125g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 77.2Ų
(1,1'-Biphenyl)-3-carboxamide, N-(6-amino-3-pyridinyl)-2-methyl-4'-(trifluoromethoxy)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
1799493-16-5 ((1,1'-Biphenyl)-3-carboxamide, N-(6-amino-3-pyridinyl)-2-methyl-4'-(trifluoromethoxy)-) Related Products
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